Cas no 102054-36-4 ([2,2'-Bithiophene]-5-aceticacid, a-oxo-5'-(1-propyn-1-yl)-)

• Product Name: [2,2'-Bithiophene]-5-aceticacid, a-oxo-5'-(1-propyn-1-yl)-
• CAS No: 102054-36-4
• MF: C₁₃H₈O₃S₂
• MW: 276.330821037292
• CID: 193011
• PubChem ID: 71587385
• Update Time: 2025-04-19

[2,2'-Bithiophene]-5-aceticacid, a-oxo-5'-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bithiophene]-5-aceticacid, a-oxo-5'-(1-propyn-1-yl)-
• 2-oxo-2-[5-(5-prop-1-ynylthiophen-2-yl)thiophen-2-yl]acetic acid
• [2,2'-Bithiophene]-5-aceticacid, a-oxo-5'-(1-propynyl)- (9CI)
• Arctic acid b
• Q27262842
• 102054-36-4
• (2,2'-BITHIOPHENE)-5-ACETIC ACID, .ALPHA.-OXO-5'-(1-PROPYN-1-YL)-
• DTXSID90144563
• DTXCID0067054
• UNII-5TG7A4P0YM
• 5TG7A4P0YM
• (2,2'-Bithiophene)-5-acetic acid, alpha-oxo-5'-(1-propyn-1-yl)-
• (2,2'-Bithiophene)-5-acetic acid, alpha-oxo-5'-(1-propynyl)-
• (2,2'-BITHIOPHENE)-5-ACETIC ACID, .ALPHA.-OXO-5'-(1-PROPYNYL)-

• Inchi： 1S/C13H8O3S2/c1-2-3-8-4-5-9(17-8)10-6-7-11(18-10)12(14)13(15)16/h4-7H,1H3,(H,15,16)
• InChI Key： MGYRUJYDDGLKCS-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)O)=O)=CC=C1C1=CC=C(C#CC)S1

Computed Properties

• Exact Mass: 275.991486g/mol
• Monoisotopic Mass: 275.991486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 276.3g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes